Cas no 2035022-20-7 ((E)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide)

• Product Name: (E)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide
• CAS No: 2035022-20-7
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40018248558
• CID: 5337133
• Update Time: 2025-11-01

(E)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-2-phenylethenesulfonamide
• (E)-N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-2-phenylethenesulfonamide
• (E)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide

• Inchi： 1S/C17H17N3O3S/c21-24(22,11-7-15-4-2-1-3-5-15)19-8-9-20-13-17(12-18-20)16-6-10-23-14-16/h1-7,10-14,19H,8-9H2/b11-7+
• InChI Key： DFZCMDRMIPCWSD-YRNVUSSQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCN1C=C(C2=COC=C2)C=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 512
• XLogP3: 1.9
• Topological Polar Surface Area: 85.5

Additional information on (E)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide

Introduction to (E)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide (CAS No. 2035022-20-7)

The compound (E)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide, identified by its CAS number 2035022-20-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple pharmacophoric moieties, including a furan ring, a pyrazole scaffold, and a sulfonamide functional group, positions this compound as a versatile candidate for further exploration in therapeutic interventions.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, with particular emphasis on those incorporating bioactive scaffolds such as furans and pyrazoles. These heterocycles are renowned for their ability to modulate various biological pathways, making them invaluable in the design of pharmacological agents. The specific arrangement of these moieties in (E)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide not only contributes to its structural complexity but also offers unique opportunities for interaction with biological targets.

The sulfonamide group, a well-established pharmacophore in drug design, is known for its broad spectrum of biological activities. It serves as a key moiety in numerous therapeutic agents, including antibiotics, anti-inflammatory drugs, and antiviral medications. In the context of (E)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide, the sulfonamide moiety is strategically positioned to interact with biological receptors, potentially enhancing binding affinity and efficacy. This positioning is further complemented by the presence of the phenylethene (stilbene) backbone, which has been implicated in various biological processes and has shown promise in the development of anti-cancer and anti-inflammatory agents.

The furan ring in this compound is another critical feature that contributes to its pharmacological potential. Furan derivatives have been extensively studied for their diverse biological activities, ranging from antimicrobial to anti-inflammatory properties. The incorporation of a furan ring into the molecular framework of (E)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide not only enhances its structural diversity but also opens up possibilities for unique interactions with biological targets. This moiety can potentially engage in hydrogen bonding or other forms of molecular recognition, thereby influencing the compound's pharmacokinetic and pharmacodynamic properties.

The pyrazole scaffold is yet another important component of this compound that warrants detailed discussion. Pyrazoles are heterocyclic compounds that have been widely explored in medicinal chemistry due to their broad range of biological activities. They have been shown to exhibit anti-inflammatory, anti-microbial, anti-viral, and anti-cancer properties. In (E)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-2-phenylethene-1-sulfonamide, the pyrazole ring is linked to an ethyl chain that extends towards the sulfonamide group. This arrangement suggests that the pyrazole moiety could play a crucial role in modulating the compound's interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have provided powerful tools for the rational design of novel bioactive compounds. These techniques have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. In the case of (E)-N-{2-[4-(furan-3-y l)-1H-pyrazol -1 -yl]ethyl}- 2 -phenylethene - 1 - sulfon amide, computational studies have been instrumental in understanding its potential pharmacological activity. By leveraging these tools, researchers have been able to identify key interactions between this compound and various biological targets, providing insights into its mechanism of action.

The synthesis of complex molecules like (E)-N-{ 2 -[ 4 - ( furan - 3 - yl ) - 1 H - py raz ol - 1 - yl ] eth yl } - 2 - phen yle th ene - 1 - sulf on am ide represents a significant challenge due to their intricate structural features. However, recent developments in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in assembling complex heterocyclic frameworks. These methods have enabled chemists to create novel derivatives like (E)-N-{ 2 -[ 4 - ( furan - 3 - yl ) - 1 H - py raz ol - 1 - yl ] eth yl } - 2 - phen yle th ene - 1 - sulf on am ide with high yields and purity.

In addition to its synthetic significance, this compound also holds promise for further exploration in drug discovery programs. Its unique structural features make it an attractive candidate for investigating new therapeutic modalities. Researchers are particularly interested in exploring its potential as an inhibitor or modulator of key enzymes and receptors involved in various diseases. By understanding how this compound interacts with biological targets at a molecular level, scientists can gain valuable insights into its potential therapeutic applications.

The future direction of research on (E)-N-{ 2 -[ 4 - ( furan - 3 - yl ) - 1 H - py raz ol - 1 - yl ] eth yl } - 2 phen yle th ene - 1 sulf on am ide will likely involve both experimental and computational studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Advances in high-throughput screening technologies will enable researchers to rapidly test this compound against a wide range of biological targets, identifying new therapeutic applications. Additionally, computational modeling will continue to play a crucial role in guiding synthetic efforts and predicting the behavior of this compound in vivo.

In conclusion,(E)-N-{ 2-[4-(furan-3-y l)- H-pyrazol-^-